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Compound of Interest

Compound Name: Triethylammonium iodide

Cat. No.: B8681709

An In-depth Technical Guide to the Chemical Properties of Triethylammonium lodide

Abstract

Triethylammonium iodide (EtsNHI) is an ammonium salt consisting of a triethylammonium
cation and an iodide anion. This technical guide provides a comprehensive overview of its
chemical and physical properties, synthesis and purification protocols, and spectroscopic data.
The information is tailored for researchers, scientists, and drug development professionals who
may utilize this compound in various synthetic and experimental contexts. All quantitative data
is summarized for clarity, and detailed experimental procedures are provided.

Chemical and Physical Properties

Triethylammonium iodide is a solid at room temperature. Its properties are dictated by the
ionic interaction between the triethylammonium cation and the iodide anion, as well as the
nature of the triethyl-substituted ammonium group.

Quantitative Data

The following table summarizes the key physical and chemical properties of
triethylammonium iodide.
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Property Value Source(s)
CAS Number 4636-73-1 (1102131141
Molecular Formula CeH16IN [2][3]
Molecular Weight 229.10 g/mol [1112]131[5]
Melting Point 173 °C (decomposes) [1][6]
Boiling Point 90.5 °C at 760 mmHg [1][4][6]

Vapor Pressure

56.1 mmHg at 25°C

[1](6]

LogP 2.34630 [6]
Hydrogen Bond Donor Count 1 [6]
Hydrogen Bond Acceptor

yarog p 1 (6]
Count
Rotatable Bond Count 3 [6]

Exact Mass

229.03275 Da

[3]L6]

Experimental Protocols

Synthesis

While commercially available, triethylammonium iodide can be synthesized in the laboratory.

The most direct method is the acid-base reaction between triethylamine and hydroiodic acid.

Materials:

e Triethylamine (CsH1sN)

e Hydroiodic acid (HI)

e Anhydrous diethyl ether

Procedure:
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« In a round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, dissolve
triethylamine in anhydrous diethyl ether.

» Slowly add a stoichiometric equivalent of hydroiodic acid dropwise to the stirred solution. The
reaction is exothermic.

o Triethylammonium iodide will precipitate out of the solution as a white solid.

» Continue stirring in the ice bath for 30 minutes after the addition is complete to ensure the
reaction goes to completion.

e Collect the solid product by vacuum filtration.

e Wash the collected solid with cold, anhydrous diethyl ether to remove any unreacted starting
materials.

e Dry the product under vacuum to yield triethylammonium iodide.

Purification

For applications requiring high purity, triethylammonium iodide can be purified by
recrystallization.[2]

Materials:

e Crude triethylammonium iodide

e Acetone (pre-cooled to -10 °C)

e Hexane (pre-cooled to -10 °C)

Procedure:

o Dissolve the crude triethylammonium iodide in a minimal amount of acetone.
e Pre-cool the resulting solution to -10 °C.

 Induce precipitation by adding more pre-cooled acetone.
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o Collect the precipitate by filtration.

o For further purification, recrystallize the precipitate twice from a cooled acetone/hexane
mixture at -10 °C.[2]

e Dry the purified crystals under vacuum and store them in the dark.[1]

Reactivity and Applications

Triethylammonium iodide serves as a source of both the triethylammonium cation and the
iodide anion, making it useful in various chemical transformations.

» Hydrogen Bonding: The N-H bond in the triethylammonium cation is a strong hydrogen bond
donor. Infrared spectroscopy studies have shown that in solution, it can form hydrogen-
bonded complexes with anions and basic solvents.[7][8] This interaction is crucial in its role
in catalysis and as a phase-transfer catalyst.

o Catalysis: The related compound, triethylphenylammonium iodide, has been identified as an
effective catalyst for the synthesis of cyclic carbonates from epoxides and COz, a process of
significant industrial interest.[9] The proposed mechanism involves the activation of the
epoxide through hydrogen bonding from the triethylammonium moiety, while the iodide ion
acts as a nucleophile.[9]

e Spectroscopic Studies: The infrared spectrum of triethylammonium iodide is complex,
particularly in the N-H stretching region, due to extensive hydrogen bonding and Fermi
resonance interactions.[7] These complex spectral features have been studied across a
range of temperatures to understand the dynamics of the hydrogen bonds.[7]

Spectroscopic Data

« Infrared (IR) Spectroscopy: The IR spectra of triethylammonium halides, including the iodide,
show complex and extensive absorptions for the N-H stretching vibration.[7] At low
temperatures (10 K), more than 20 distinct absorption peaks can be resolved in this region,
which broaden as the temperature increases.[7] This complexity is attributed to Fermi
resonance interactions involving the N-H stretching fundamental and various combination
and overtone bands, which are intensified by the strong hydrogen bonding present in the
crystal lattice.[7][8]
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific NMR data for
triethylammonium iodide is not readily available in the cited literature, data for the parent
triethylammonium cation is known.[10] The proton (*H) NMR spectrum would be expected to
show characteristic signals for the ethyl groups (a quartet for the -CHz- protons and a triplet
for the -CHs protons) and a signal for the N-H proton, the chemical shift of which would be

sensitive to solvent and concentration.

Mandatory Visualizations
Purification Workflow for Triethylammonium lodide

The following diagram illustrates the logical workflow for the purification of triethylammonium

iodide via recrystallization.
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Caption: Purification workflow for triethylammonium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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